Cas no 1803589-65-2 (2,4,6-trichloropyridine-3-sulfonyl chloride)

• Product Name: 2,4,6-trichloropyridine-3-sulfonyl chloride
• CAS No: 1803589-65-2
• MDL: MFCD28954073
• CID: 4616702
• PubChem ID: 119031396
• Update Time: 2025-10-29

2,4,6-trichloropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichloropyridine-3-sulfonyl Chloride
• 2,4,6-trichloropyridine-3-sulfonyl chloride

• MDL： MFCD28954073

Additional information on 2,4,6-trichloropyridine-3-sulfonyl chloride

Comprehensive Guide to 2,4,6-Trichloropyridine-3-sulfonyl Chloride (CAS No. 1803589-65-2): Properties, Applications, and Market Insights

2,4,6-Trichloropyridine-3-sulfonyl chloride (CAS No. 1803589-65-2) is a specialized sulfonyl chloride derivative widely used in pharmaceutical and agrochemical synthesis. This compound belongs to the halogenated pyridine family, known for its reactivity and versatility in organic transformations. With the increasing demand for high-performance intermediates in drug discovery, this chemical has gained significant attention in recent years.

The molecular structure of 2,4,6-trichloropyridine-3-sulfonyl chloride features three chlorine atoms at the 2, 4, and 6 positions of the pyridine ring, along with a reactive sulfonyl chloride group at the 3-position. This unique arrangement makes it particularly valuable for nucleophilic substitution reactions, a property that organic chemists frequently exploit in complex molecule synthesis. Recent studies highlight its growing importance in developing crop protection agents and pharmaceutical intermediates, aligning with current industry trends toward sustainable agriculture and targeted therapies.

One of the most searched questions about CAS 1803589-65-2 relates to its stability and handling. While not classified as hazardous under standard conditions, proper storage in anhydrous environments is recommended to maintain its reactivity. The compound typically appears as a white to pale yellow crystalline powder with a characteristic odor, and its purity is crucial for achieving optimal yields in synthetic applications.

In pharmaceutical research, 2,4,6-trichloropyridine sulfonyl chloride serves as a key building block for various biologically active compounds. Its ability to introduce the pyridine sulfonyl moiety makes it valuable in creating potential drug candidates, particularly in developing enzyme inhibitors and receptor modulators. Recent patent literature reveals its use in synthesizing compounds with potential applications in neurological disorders and metabolic diseases.

The agrochemical industry extensively utilizes 2,4,6-trichloro-3-sulfonyl chloride pyridine for developing novel pesticides and herbicides. With growing concerns about food security and sustainable farming practices, researchers are exploring its derivatives as potential alternatives to conventional crop protection chemicals. The compound's chlorinated pyridine core provides excellent stability in field conditions while maintaining biological activity.

Market analysis indicates steady growth in demand for 1803589-65-2, particularly from Asia-Pacific regions where pharmaceutical and agrochemical production is expanding rapidly. Suppliers emphasize the importance of high-purity grades for research and industrial applications, with current pricing reflecting its specialized nature. Industry experts predict increased applications in material science, particularly for creating functional polymers with specific electronic properties.

Synthetic methodologies for 2,4,6-trichloropyridine-3-sulfonyl chloride continue to evolve, with recent publications focusing on green chemistry approaches to reduce environmental impact. Researchers are investigating catalytic processes and solvent-free conditions to improve the sustainability profile of this important intermediate. These developments align with global initiatives for greener chemical synthesis and reduced carbon footprints in industrial processes.

Quality control of CAS 1803589-65-2 typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. Impurity profiling is particularly important for pharmaceutical applications, where even trace contaminants can affect downstream reactions. Current Good Manufacturing Practice (cGMP) standards are increasingly applied to production facilities manufacturing this compound for regulated industries.

Future research directions for 2,4,6-trichloropyridine sulfonyl chloride derivatives include exploration of their potential in electronic materials and catalysis. The compound's unique electronic properties make it interesting for developing organic semiconductors and photovoltaic materials. Additionally, its use as a ligand in transition metal catalysis is an emerging area of investigation with promising preliminary results.

For researchers working with 2,4,6-trichloropyridine-3-sulfonyl chloride, proper laboratory safety protocols should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard precautions for handling reactive sulfonyl chlorides should be implemented. Proper ventilation and moisture control are particularly important when working with this compound on larger scales.

The global supply chain for 1803589-65-2 has shown resilience despite recent challenges in chemical logistics. Leading manufacturers have implemented robust quality assurance programs and diversified production capabilities to ensure consistent supply. Current market trends suggest growing interest in custom synthesis services for derivatives of this compound, particularly for pharmaceutical research applications.

Environmental considerations for 2,4,6-trichloro-3-sulfonyl chloride pyridine include proper waste management and disposal procedures. While the compound is not considered persistent in the environment, responsible handling practices are essential. Recent advancements in waste treatment technologies have improved the options for managing process streams containing this intermediate.

In conclusion, 2,4,6-trichloropyridine-3-sulfonyl chloride (CAS No. 1803589-65-2) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of reactivity and stability continues to make it valuable for researchers developing innovative solutions in pharmaceuticals, agrochemicals, and materials science. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its significance in specialized chemical synthesis.